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Compound of Interest

Compound Name: 1-Linoleoyl-2-oleoyl-rac-glycerol

Cat. No.: B3207621 Get Quote

Technical Support Center: 1-Linoleoyl-2-oleoyl-
rac-glycerol
Welcome to the technical support center for 1-Linoleoyl-2-oleoyl-rac-glycerol (LOG). This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the proper storage and handling of LOG to minimize oxidation and ensure

the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is 1-Linoleoyl-2-oleoyl-rac-glycerol (LOG) and why is it prone to oxidation?

A1: 1-Linoleoyl-2-oleoyl-rac-glycerol is a diacylglycerol (DAG) composed of a glycerol

backbone with linoleic acid (a polyunsaturated fatty acid) at the sn-1 position and oleic acid (a

monounsaturated fatty acid) at the sn-2 position.[1] The presence of multiple double bonds in

the fatty acid chains, particularly in linoleic acid, makes LOG highly susceptible to oxidation.[2]

[3]

Q2: What are the primary factors that accelerate the oxidation of LOG?

A2: Several factors can accelerate the oxidation of LOG, including:

Exposure to Oxygen: Oxygen is a key reactant in the oxidation process.[3][4]
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Elevated Temperatures: Higher temperatures increase the rate of chemical reactions,

including oxidation.[2][3][5]

Exposure to Light: Light, especially UV light, can initiate the oxidation process (photo-

oxidation).[1][3]

Presence of Metal Ions: Transition metals such as iron and copper can act as pro-oxidants,

catalyzing the formation of free radicals.[2][4]

Water Activity: While very dry conditions can promote oxidation, excessive moisture can also

accelerate degradation through hydrolysis.[1]

Q3: How can I visually detect if my LOG has oxidized?

A3: While subtle oxidation may not be visible, significant degradation can sometimes be

indicated by a change in color (e.g., yellowing) or an increase in viscosity. However, the most

reliable way to assess oxidation is through analytical testing, as off-odors and flavors are also

key indicators of rancidity.[2][6]

Q4: What are the consequences of using oxidized LOG in my experiments?

A4: Using oxidized LOG can have significant negative impacts on your research. The formation

of primary (hydroperoxides) and secondary (aldehydes, ketones) oxidation products can lead

to:

Inaccurate experimental results due to the presence of reactive species.

Cell toxicity and altered biological responses.[2]

Changes in the physical properties of formulations, such as emulsions and liposomes.

Loss of nutritional value and functionality.[4]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.ifis.org/blog/food-lipid-oxidation-and-health
https://pmc.ncbi.nlm.nih.gov/articles/PMC10745320/
https://www.researchgate.net/publication/279612210_Factors_affecting_lipid_oxidation
https://www.smolecule.com/products/s1794923
https://pmc.ncbi.nlm.nih.gov/articles/PMC10745320/
https://www.ifis.org/blog/food-lipid-oxidation-and-health
https://pmc.ncbi.nlm.nih.gov/articles/PMC10307983/
https://www.smolecule.com/products/s1794923
https://www.ifis.org/blog/food-lipid-oxidation-and-health
https://chem.libretexts.org/Courses/University_of_Illinois_Springfield/UIS%3A_CHE_269_(Morsch_and_Andrews)/Chapters/Chapter_15%3A_Radical_Reactions/15.09_Application%3A_Oxidation_of_Unsaturated_Lipids
https://www.ifis.org/blog/food-lipid-oxidation-and-health
https://pmc.ncbi.nlm.nih.gov/articles/PMC10307983/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3207621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause(s) Recommended Solution(s)

Unexpected experimental

results or high variability.

Oxidation of LOG leading to

the presence of reactive

aldehydes and ketones.

Verify the quality of your LOG

stock using one of the

analytical methods described

below. If oxidation is

confirmed, discard the old

stock and obtain a fresh batch.

Implement stringent storage

protocols for the new stock.

Visible changes in the LOG

sample (e.g., color change,

increased viscosity).

Advanced oxidation and

polymerization.

The sample is likely

significantly degraded. It is

strongly recommended to

discard the sample and start

with fresh LOG. Review your

storage and handling

procedures to prevent future

occurrences.

Precipitate forms in the LOG

solution upon thawing.

This could be due to the

solvent used or potential

degradation products.

Allow the sample to equilibrate

to room temperature

completely. If the precipitate

does not redissolve, it may

indicate degradation. Consider

filtering the solution, but it is

safer to use a fresh,

uncompromised sample.

Difficulty dissolving LOG in a

solvent.

The product may have

oxidized and polymerized,

reducing its solubility.

Confirm the recommended

solvents for LOG (e.g.,

chloroform, ethanol, methyl

acetate).[7][8] If solubility

issues persist with appropriate

solvents, this may be a sign of

degradation.
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To minimize oxidation and ensure the long-term stability of your 1-Linoleoyl-2-oleoyl-rac-
glycerol, adhere to the following guidelines.

Summary of Storage Conditions
Parameter Optimal Condition Rationale

Temperature -20°C

Slows down the rate of

chemical reactions, including

oxidation.[7][9]

Atmosphere Inert Gas (Argon or Nitrogen)

Displaces oxygen, a key

reactant in lipid oxidation.[10]

[11]

Container
Amber Glass Vial with Teflon-

lined Cap

Prevents exposure to light

(photo-oxidation) and avoids

leaching of plasticizers.[1][7][9]

Form
In a suitable organic solvent

(e.g., chloroform, ethanol)

Unsaturated lipids are more

stable in solution than as a dry

powder, which can be

hygroscopic.[7][9]

Handling Aliquot into smaller volumes

Minimizes repeated freeze-

thaw cycles and exposure of

the bulk stock to atmospheric

conditions.

Experimental Protocols
Protocol 1: Preparation of LOG for Long-Term Storage
Objective: To properly store LOG to minimize oxidation.

Materials:

1-Linoleoyl-2-oleoyl-rac-glycerol

High-purity chloroform or ethanol
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Amber glass vials with Teflon-lined caps

Source of inert gas (argon or nitrogen) with a gentle stream delivery system

Pipettes with glass or stainless steel tips

Procedure:

Allow the LOG to reach room temperature before opening.

Prepare a solution of the desired concentration in a suitable solvent (e.g., chloroform or

ethanol).

Aliquot the solution into single-use amber glass vials.

Gently flush the headspace of each vial with a stream of inert gas (argon or nitrogen) for a

few seconds.[10]

Immediately and tightly seal the vials with Teflon-lined caps.

Label the vials clearly with the name, concentration, solvent, and date.

Store the vials upright in a freezer at -20°C.[7]

Protocol 2: Assessment of Primary Oxidation by
Peroxide Value (PV)
Objective: To quantify the concentration of hydroperoxides (primary oxidation products) in a

LOG sample.

Principle: This method measures the amount of iodine liberated from potassium iodide by the

peroxides present in the lipid. The liberated iodine is then titrated with a standardized sodium

thiosulfate solution.

Materials:

LOG sample
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Glacial acetic acid-chloroform solvent mixture (3:2, v/v)

Saturated potassium iodide (KI) solution

0.01 N Sodium thiosulfate (Na₂S₂O₃) solution (standardized)

1% Starch indicator solution

Deionized water

Procedure:

Weigh approximately 5 g of the LOG sample into a 250 mL Erlenmeyer flask.

Add 30 mL of the acetic acid-chloroform solvent mixture and swirl to dissolve the sample.

Add 0.5 mL of saturated KI solution.

Swirl the flask for exactly 1 minute.

Immediately add 30 mL of deionized water and stopper the flask. Shake vigorously.

Titrate the liberated iodine with the 0.01 N sodium thiosulfate solution, shaking vigorously,

until the yellow color of the iodine has almost disappeared.

Add 0.5 mL of the starch indicator solution. The solution will turn blue.

Continue the titration, with constant shaking, until the blue color disappears completely.

Record the volume of sodium thiosulfate solution used.

Perform a blank titration using the same procedure but without the LOG sample.

Calculation: Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W Where:

S = Volume of titrant for the sample (mL)

B = Volume of titrant for the blank (mL)
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N = Normality of the sodium thiosulfate solution

W = Weight of the sample (g)
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Caption: Autoxidation pathway of 1-Linoleoyl-2-oleoyl-rac-glycerol.
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Caption: Recommended workflow for storing LOG to prevent oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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